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Compound of Interest

Compound Name: Dimethyl selenoxide

Cat. No.: B1214664

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Dimethyl
selenoxide (CAS No. 4371-90-8). The information is compiled from various safety data sheets
and scientific sources to ensure a thorough understanding for professionals handling this

compound.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of Dimethyl

selenoxide.
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Property Value Reference(s)
Molecular Formula C2HeOSe [1]
Molecular Weight 125.04 g/mol [1]
CAS Number 4371-90-8 [1]
Appearance Colorless needles [2]
Melting Point 94 °C [2]

Soluble in water, ethanol,
- acetone, chloroform.
Solubility _ [2]
Decomposes in ether,

acetonitrile, THF, and CSa.

Reactions can produce volatile
organoselenium derivatives

Odor ) ] [2]
with a highly unpleasant,

garlic-like odor.

Hygroscopicity Hygroscopic [2]

Hazard Identification and Classification

Dimethyl selenoxide is classified as a hazardous substance. The following table details its
classification according to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS).

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed
Acute Toxicity, Inhalation 3 H331: Toxic if inhaled

» o H373: May cause damage to
Specific Target Organ Toxicity,
organs through prolonged or
Repeated Exposure
repeated exposure

Hazardous to the Aquatic H410: Very toxic to aquatic life

Environment, Long-Term with long lasting effects
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Source: PubChem([1]

Toxicological Information

Detailed toxicological studies specifically for Dimethyl selenoxide are not readily available in
the public domain. However, data for the related compound, Dimethyl selenide, and general
information on organoselenium compounds provide insight into its potential toxicity.

o Route of
Toxicity . L Reference(s
. Species Administrat Value Compound

Endpoint .
ion

Median ) 1.8 g/kg (1.3 )
Intraperitonea Dimethyl

Lethal Dose Mouse g Se/kg) of ] [3]
I ) selenide

(LDso) body weight

Median ] 2.2 g/kg (1.6 )
Intraperitonea Dimethyl

Lethal Dose Rat g Se/kg) of ) [3]
I ) selenide

(LDso) body weight

Mechanism of Toxicity

The toxicity of organoselenium compounds, including Dimethyl selenoxide, is believed to be
linked to their interaction with endogenous thiols and the induction of oxidative stress.[4][5] The
selenium atom can interact with sulfhydryl groups (-SH) in proteins and other molecules,
potentially leading to enzyme inhibition and disruption of cellular functions. This interaction can
also lead to the generation of reactive oxygen species (ROS), resulting in oxidative damage to
cells and tissues.[6]

Enzyme Inhibition
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Proposed mechanism of Dimethyl selenoxide toxicity.

Experimental Protocols

Specific experimental protocols for the toxicological assessment of Dimethyl selenoxide are
not available in publicly accessible literature. However, standardized guidelines from
organizations such as the Organisation for Economic Co-operation and Development (OECD)
are typically followed for such studies.

For instance, an acute oral toxicity study would generally be conducted in accordance with
OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), 423 (Acute Oral
Toxicity - Acute Toxic Class Method), or 425 (Acute Oral Toxicity: Up-and-Down Procedure).[7]
A generalized protocol for such a study would involve:

Test Animals: Typically, a small number of rats or mice of a specific strain are used.

¢ Acclimatization: Animals are acclimatized to the laboratory conditions for at least five days
before the study.

o Dose Administration: A single dose of the test substance is administered by gavage. The
volume administered is usually kept low.

o Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes
in body weight for a period of 14 days.

o Necropsy: At the end of the observation period, all surviving animals are euthanized and a
gross necropsy is performed.

o Data Analysis: The LDso (the dose that is lethal to 50% of the test animals) is calculated, and
signs of toxicity are recorded.

Similarly, inhalation toxicity studies would follow guidelines like OECD Test Guideline 403
(Acute Inhalation Toxicity), and dermal toxicity studies would adhere to OECD Test Guideline
402 (Acute Dermal Toxicity).

Safety and Handling
Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear chemical safety goggles and a face shield.
» Skin Protection: Wear protective gloves and a lab coat.

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and particulates if ventilation is inadequate.

First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

» Skin Contact: Immediately wash off with soap and plenty of water. Consult a physician.

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Accidental Release Measures

In the event of a spill, follow a structured procedure to ensure safety and minimize
environmental contamination.
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Logical workflow for handling a Dimethyl selenoxide spill.
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Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed. It is
hygroscopic and should be protected from moisture.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow it to enter drains or waterways.

Conclusion

Dimethyl selenoxide is a valuable reagent for researchers, but it poses significant health and
environmental hazards. A thorough understanding of its properties, potential toxicity, and proper
handling procedures is crucial for its safe use in a laboratory or industrial setting. This guide
provides a comprehensive summary of the available safety data to assist professionals in
implementing appropriate safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214664+#safety-data-sheet-sds-information-for-
dimethyl-selenoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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